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Compound of Interest

Compound Name: Pivaloylacetonitrile

Cat. No.: B1295116 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

pivaloylacetonitrile (CAS No. 59997-51-2), a compound frequently used in pharmaceutical

and chemical research. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain compliance with environmental regulations.

Immediate Safety Considerations
Pivaloylacetonitrile is a hazardous substance and requires careful handling. It is classified as

toxic if swallowed, harmful in contact with skin or if inhaled, and causes serious skin and eye

irritation.[1] In the event of a fire, hazardous decomposition products can be released, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and highly toxic

hydrogen cyanide gas.[1]

Personal Protective Equipment (PPE): When handling pivaloylacetonitrile, appropriate

personal protective equipment is mandatory. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.

Body Protection: A lab coat or other protective clothing.
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Respiratory Protection: Use only in a well-ventilated area. If dust or aerosols are generated,

a respirator may be necessary.[2]

Disposal Plan: The Primary Method
The universally recommended and safest method for the disposal of pivaloylacetonitrile is to

engage a licensed and approved hazardous waste disposal company.[1] This ensures that the

chemical is managed in accordance with all local, regional, and national regulations.

Step-by-Step Disposal Procedure:

Segregation and Storage:

Store waste pivaloylacetonitrile in a dedicated, clearly labeled, and sealed container.

The container must be kept in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Ensure the storage area is secure and accessible only to authorized personnel.

Labeling:

The waste container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Pivaloylacetonitrile".

Include the approximate quantity of the waste.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide them with the necessary information about the waste, including its identity and

quantity.

Documentation:
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Maintain a record of the waste generated, including the date and amount, and retain all

documentation provided by the waste disposal company.

Accidental Spills
In the case of a spill, the following steps should be taken immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully sweep up the solid material. Avoid generating

dust.

Collect: Place the swept-up material into a suitable, sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS office.

Do not allow pivaloylacetonitrile to enter drains or the environment.[1]

Chemical Neutralization: A Note of Caution
While the chemical hydrolysis of nitriles to less toxic carboxylic acids or amides is a known

chemical transformation, a validated and safe protocol for the specific in-laboratory

neutralization of pivaloylacetonitrile waste is not readily available in established safety

literature. The reaction itself can be hazardous, potentially generating heat and toxic

byproducts if not performed under precisely controlled conditions by a trained chemist.

Therefore, attempting to neutralize pivaloylacetonitrile in the laboratory before disposal is

strongly discouraged without a thoroughly vetted and peer-reviewed procedure. The primary

and recommended disposal method remains the use of a professional hazardous waste

management service.

Quantitative Data Summary
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For transportation and regulatory purposes, the following quantitative data for

Pivaloylacetonitrile is relevant:

Property Value

UN Number UN3439

Proper Shipping Name NITRILES, SOLID, TOXIC, N.O.S.

Hazard Class 6.1 (Toxic)

Packing Group III

This information is critical for the proper manifesting and transportation of the waste material by

a certified disposal company.

Logical Disposal Workflow
The decision-making process for the proper disposal of pivaloylacetonitrile can be visualized

as follows:
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Pivaloylacetonitrile Disposal Decision Logic

Pivaloylacetonitrile Waste Generated

Assess Quantity and Contamination

Small, Contained Spill?

Bulk Waste or Gross Contamination

No

Follow Spill Cleanup Protocol:
1. Wear Full PPE

2. Sweep/Shovel into sealed container
3. Label as Hazardous Waste

Yes

Store Securely in a Labeled,
Sealed Container

Away from Incompatibles

Contact EHS or Approved
Hazardous Waste Vendor

Arrange for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of pivaloylacetonitrile.
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By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and compliant disposal of pivaloylacetonitrile, protecting both themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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